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These application notes provide a comprehensive guide to performing chromatin

immunoprecipitation (ChIP) for the nuclear protein COBRA1 (Cofactor of BRCA1), also known

as NELF-B. This document includes detailed protocols, recommendations for reagents and

optimization, and data interpretation guidelines to facilitate the study of COBRA1's role in

transcriptional regulation and its interaction with the genome.

Introduction to COBRA1 and its Role in Gene
Regulation
COBRA1 is a key component of the Negative Elongation Factor (NELF) complex, which is

involved in pausing RNA Polymerase II (Pol II) at the promoter-proximal region of genes. This

pausing is a critical step in regulating gene expression. The NELF complex consists of four

subunits: NELF-A (WHSC2), NELF-B (COBRA1), NELF-C/D (TH1L), and NELF-E. By stalling

Pol II, the NELF complex acts as a transcriptional repressor.

COBRA1 was initially identified through its interaction with the tumor suppressor protein

BRCA1.[1][2] This interaction suggests a role for COBRA1 in cellular processes modulated by
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BRCA1, including DNA repair and tumor suppression.[1][3][4] Studies have shown that

COBRA1 and BRCA1 can cooperatively regulate the expression of a significant number of

genes, many of which are implicated in breast cancer progression.[1][4] Understanding the

genomic targets of COBRA1 is therefore crucial for elucidating its function in both normal

physiology and disease.

Key Experimental Considerations for COBRA1 ChIP
A successful COBRA1 ChIP experiment relies on the careful optimization of several key

parameters. Due to the nature of COBRA1 as a transcriptional cofactor that may not directly

bind DNA in all contexts, protocols should be optimized to efficiently capture its associated

protein-DNA complexes.

Antibody Selection: The choice of a highly specific and validated antibody is paramount. Both

monoclonal and polyclonal antibodies can be used, but they must be thoroughly validated for

immunoprecipitation applications.[5] It is recommended to use an antibody that has been

previously validated for ChIP-seq if available.

Chromatin Fragmentation: The goal is to shear the chromatin into fragments of 200-700 base

pairs.[1] This can be achieved through either sonication or enzymatic digestion.[6][7]

Sonication: This method uses mechanical force to shear chromatin. Optimization of

sonication time and power is critical for each cell type and sonicator to avoid over-sonication,

which can damage antibody epitopes, or under-sonication, which results in large fragments

and high background.[1][8][9]

Enzymatic Digestion: This method employs micrococcal nuclease (MNase) to digest the DNA

between nucleosomes. It is a gentler method that can preserve protein epitopes but may

introduce sequence bias as MNase preferentially cuts in linker regions.[6]

Quantitative Data Summary

The following tables provide a summary of general quantitative data relevant to ChIP

experiments. These values should be used as a starting point and optimized for your specific

experimental conditions.

Table 1: Recommended Starting Amounts for COBRA1 ChIP
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Parameter Recommended Range Citation

Number of Cells per IP 1 x 106 - 1 x 107 [9]

Chromatin Amount per IP 10 - 25 µg [10]

COBRA1 Antibody per IP
1 - 10 µg (optimization

required)
[11][12]

Normal Rabbit IgG (Negative

Control)

Equivalent amount to COBRA1

antibody

Expected DNA Yield from ChIP 5 - 50 ng (highly variable) [10]

Table 2: Quality Control Metrics for Chromatin Preparation

Parameter Target Value Citation

Chromatin Fragment Size 200 - 700 bp [1]

DNA Concentration of Sheared

Chromatin
> 50 ng/µl [1]

Experimental Protocols
This section provides a detailed protocol for performing ChIP for COBRA1 using sonication for

chromatin fragmentation. An alternative protocol for enzymatic digestion is also outlined.

Protocol 1: Chromatin Immunoprecipitation using
Sonication
Materials:

Cell culture reagents

Formaldehyde (37%)

Glycine (1.25 M)
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Phosphate-Buffered Saline (PBS)

Cell Lysis Buffer (e.g., 50 mM HEPES-KOH, pH 7.5, 140 mM NaCl, 1 mM EDTA, 10%

glycerol, 0.5% NP-40, 0.25% Triton X-100)

Nuclear Lysis Buffer (e.g., 10 mM Tris-HCl, pH 8.0, 100 mM NaCl, 1 mM EDTA, 0.5 mM

EGTA, 0.1% sodium deoxycholate, 0.5% N-lauroylsarcosine)

ChIP Dilution Buffer (e.g., 0.01% SDS, 1.1% Triton X-100, 1.2 mM EDTA, 16.7 mM Tris-HCl,

pH 8.1, 167 mM NaCl)

Wash Buffers (Low Salt, High Salt, LiCl, TE)

Elution Buffer (1% SDS, 0.1 M NaHCO3)

NaCl (5 M)

Proteinase K

RNase A

DNA purification kit

COBRA1 Antibody

Normal Rabbit IgG

Protein A/G magnetic beads

Procedure:

Cross-linking:

Harvest cultured cells (1-10 x 106 cells per IP).

Add formaldehyde to a final concentration of 1% and incubate for 10 minutes at room

temperature with gentle rocking.
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Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM

and incubate for 5 minutes at room temperature.

Wash cells twice with ice-cold PBS.

Cell Lysis and Chromatin Shearing:

Resuspend the cell pellet in Cell Lysis Buffer containing protease inhibitors and incubate

on ice for 10 minutes.

Pellet the nuclei and resuspend in Nuclear Lysis Buffer with protease inhibitors.

Sonicate the nuclear lysate to shear chromatin to an average size of 200-700 bp.

Optimization is critical (see Table 3 for starting parameters).[1]

Centrifuge to pellet debris and collect the supernatant containing the sheared chromatin.

Immunoprecipitation:

Dilute the chromatin in ChIP Dilution Buffer.

Save a small aliquot (e.g., 1%) as the "input" control.

Pre-clear the chromatin with Protein A/G magnetic beads for 1 hour at 4°C.

Add the COBRA1 antibody (or Normal Rabbit IgG as a negative control) to the pre-cleared

chromatin and incubate overnight at 4°C with rotation.

Add Protein A/G magnetic beads and incubate for 2-4 hours at 4°C to capture the

antibody-protein-DNA complexes.

Washes:

Wash the beads sequentially with Low Salt Wash Buffer, High Salt Wash Buffer, LiCl Wash

Buffer, and twice with TE Buffer. Perform each wash for 5 minutes at 4°C with rotation.

Elution and Reverse Cross-linking:
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Elute the chromatin from the beads by incubating with Elution Buffer at 65°C for 30

minutes with agitation.

Reverse the cross-links by adding NaCl to the eluate and the input sample and incubating

at 65°C for at least 6 hours (or overnight).

DNA Purification:

Treat the samples with RNase A and then Proteinase K.

Purify the DNA using a DNA purification kit or phenol-chloroform extraction.

Elute the DNA in a small volume of water or TE buffer.

Protocol 2: Chromatin Immunoprecipitation using
Enzymatic Digestion
For this protocol, follow the same steps as the sonication protocol, but replace the sonication

step with the following enzymatic digestion procedure.

Nuclei Preparation:

After cross-linking and cell lysis, resuspend the nuclear pellet in MNase Digestion Buffer.

Enzymatic Digestion:

Add Micrococcal Nuclease (MNase) and incubate at 37°C for a predetermined optimal

time (e.g., 5-15 minutes) to achieve the desired fragmentation.

Stop the digestion by adding EDTA.

Release of Chromatin:

Lyse the nuclei to release the digested chromatin.

Proceed with the immunoprecipitation steps as described in the sonication protocol.

Table 3: Example Sonication Optimization Parameters
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Parameter Setting 1 Setting 2 Setting 3

Sonication Cycles 10 15 20

Pulse "ON" time 20 seconds 20 seconds 20 seconds

Pulse "OFF" time 40 seconds 40 seconds 40 seconds

Power/Amplitude 30% 30% 30%

Note: These are example parameters and must be optimized for your specific sonicator and

cell type. Analyze the fragment size on an agarose gel after each setting.[1][8]

Data Analysis and Validation
Quantitative PCR (qPCR): To validate the ChIP experiment, perform qPCR on the

immunoprecipitated DNA and the input DNA.[13]

Positive Control: Use primers for a known COBRA1 target gene. Since COBRA1 is known to

be recruited to the promoter of estrogen-responsive genes like TFF1 (pS2) in breast cancer

cells, this is a potential positive control locus.[1] It is advisable to test several potential target

genes identified from literature or previous experiments.

Negative Control: Use primers for a genomic region not expected to be bound by COBRA1,

such as the promoter of a constitutively expressed housekeeping gene (e.g., GAPDH) or an

intergenic region.[14][15][16]

Data Calculation: Calculate the enrichment of COBRA1 at specific loci as a percentage of the

input DNA or as fold enrichment over the negative control (IgG) sample.[13]

Table 4: Example qPCR Primer Design Parameters

Parameter Recommended Value Citation

Amplicon Length 100 - 250 bp [17]

Melting Temperature (Tm) 50 - 65 °C [17]
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COBRA1 ChIP Experimental Workflow
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Click to download full resolution via product page

Caption: Overview of the Chromatin Immunoprecipitation (ChIP) workflow for COBRA1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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